Cas no 2177-49-3 (1,1'-Bi-1H-indene)

1,1'-Bi-1H-indene structure
1,1'-Bi-1H-indene structure
Product Name:1,1'-Bi-1H-indene
CAS No:2177-49-3
MF:C18H14
MW:230.303764820099
CID:1409099
PubChem ID:575618
Update Time:2025-04-20

1,1'-Bi-1H-indene Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Bi-1H-indene
    • 1-(1H-inden-1-yl)-1H-indene
    • 2177-49-3
    • DTXSID10341774
    • VZAVVHRVOIITHB-UHFFFAOYSA-N
    • 1H,1'H-1,1'-BIINDENE
    • 1,1'-biindenyl
    • Inchi: 1S/C18H14/c1-3-7-15-13(5-1)9-11-17(15)18-12-10-14-6-2-4-8-16(14)18/h1-12,17-18H
    • InChI Key: VZAVVHRVOIITHB-UHFFFAOYSA-N
    • SMILES: C1(C=CC2C=CC=CC1=2)C1C=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 230.10962
  • Monoisotopic Mass: 230.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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